Cas no 875-96-7 (1-(5-Bromo-2-(methylthio)pyrimidin-4-yl)hydrazine)

1-(5-Bromo-2-(methylthio)pyrimidin-4-yl)hydrazine is a specialized pyrimidine derivative with a bromo-substituted aromatic ring and a methylthio functional group, offering distinct reactivity for synthetic applications. Its hydrazine moiety enables selective transformations, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine substitution enhances electrophilic reactivity, facilitating cross-coupling reactions, while the methylthio group provides stability and further functionalization potential. This compound is particularly useful in constructing heterocyclic frameworks, serving as a precursor for biologically active molecules. Its well-defined structure ensures consistent performance in nucleophilic substitution and condensation reactions, supporting precise molecular design in medicinal chemistry and material science research.

1-(5-Bromo-2-(methylthio)pyrimidin-4-yl)hydrazine structure

875-96-7 structure

Product Name:1-(5-Bromo-2-(methylthio)pyrimidin-4-yl)hydrazine

CAS No:875-96-7

MF:C₅H₇BrN₄S

MW:235.104877710342

MDL:MFCD31642470

CID:3304132

PubChem ID:20275279

Update Time:2025-10-29

1-(5-Bromo-2-(methylthio)pyrimidin-4-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

- Pyrimidine, 5-bromo-4-hydrazinyl-2-(methylthio)-
- 5-Bromo-4-hydrazinyl-2-(methylthio)pyrimidine
- 1-(5-bromo-2-(methylthio)pyrimidin-4-yl)hydrazine
- SCHEMBL10998952
- D80059
- 4(1H)-Pyrimidinone, 5-bromo-2-(methylthio)-, hydrazone
- (5-bromo-2-methylsulfanylpyrimidin-4-yl)hydrazine
- CS-0045673
- 5-BROMO-4-HYDRAZINYL-2-(METHYLSULFANYL)PYRIMIDINE
- WHXIJUFFJQVVDB-UHFFFAOYSA-N
- MFCD31642470
- DB-168729
- 875-96-7
- 1-(5-Bromo-2-(methylthio)pyrimidin-4-yl)hydrazine
- MDL： MFCD31642470
- Inchi： 1S/C5H7BrN4S/c1-11-5-8-2-3(6)4(9-5)10-7/h2H,7H2,1H3,(H,8,9,10)
- InChI Key： WHXIJUFFJQVVDB-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(N=C1NN)SC

Computed Properties

Exact Mass: 233.95748g/mol
Monoisotopic Mass: 233.95748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 89.1Å²

1-(5-Bromo-2-(methylthio)pyrimidin-4-yl)hydrazine Pricemore >>

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